4-[(4-Chloropyrazol-1-yl)methyl]-2-(furan-3-yl)-1,3-thiazole

• IUPAC Name: 4-[(4-chloropyrazol-1-yl)methyl]-2-(furan-3-yl)-1,3-thiazole
• InChI: InChI=1S/C11H8ClN3OS/c12-9-3-13-15(4-9)5-10-7-17-11(14-10)8-1-2-16-6-8/h1-4,6-7H,5H2
• InChI Key: BEGBKDYKNSAIMI-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C2=NC(=CS2)CN3C=C(C=N3)Cl
• Molecular Formula: C11H8ClN3OS
• Molecular Weight: 265.72 g/mol

Description

4-[(4-Chloropyrazol-1-yl)methyl]-2-(furan-3-yl)-1,3-thiazole is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is known to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 4-[(4-Chloropyrazol-1-yl)methyl]-2-(furan-3-yl)-1,3-thiazole is not yet fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that the compound has various biochemical and physiological effects. It has been found to have anti-inflammatory properties and can reduce oxidative stress. It also has the potential to modulate the immune system and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(4-Chloropyrazol-1-yl)methyl]-2-(furan-3-yl)-1,3-thiazole in lab experiments include its stability and ease of synthesis. However, its limited solubility in water can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 4-[(4-Chloropyrazol-1-yl)methyl]-2-(furan-3-yl)-1,3-thiazole. One area of interest is its potential use in combination with other drugs for the treatment of cancer. Another area of research is the investigation of its effects on other diseases, such as neurodegenerative diseases. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its use in scientific research.

Synthesis Methods

The synthesis of 4-[(4-Chloropyrazol-1-yl)methyl]-2-(furan-3-yl)-1,3-thiazole involves the reaction of 4-chloropyrazole with furan-3-carboxaldehyde and thiourea in the presence of a catalyst. The resulting compound is then purified through recrystallization.

Scientific Research Applications

The compound has been found to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that it has anti-cancer properties and can inhibit the growth of cancer cells. It has also been investigated for its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.